Cas no 1212927-24-6 ((3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol
• CAS No: 1212927-24-6
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5595759
• PubChem ID: 130753439
• Update Time: 2025-06-08

(3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(5-CHLORO-3-FLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-3-chloro-5-fluoro-, (γR)-
• (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol
• 1212927-24-6
• EN300-1164086

• Inchi： 1S/C9H11ClFNO/c10-7-3-6(4-8(11)5-7)9(12)1-2-13/h3-5,9,13H,1-2,12H2/t9-/m1/s1
• InChI Key： DUDHOHOEVZWHLU-SECBINFHSA-N
• SMILES： [C@@H](C1C=C(F)C=C(Cl)C=1)(N)CCO

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 324.1±37.0 °C(Predicted)
• pka: 14.83±0.10(Predicted)

Additional information on (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol

Research Brief on (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol (CAS: 1212927-24-6): Recent Advances and Applications

The compound (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol (CAS: 1212927-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and applications in drug discovery. The compound's unique structural features, including the chiral amino alcohol moiety and the substituted phenyl ring, make it a versatile building block for the development of novel therapeutic agents.

Recent studies have highlighted the importance of (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol in the synthesis of kinase inhibitors and other small-molecule modulators of protein-protein interactions. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The compound's enantiomeric purity and functional group compatibility were critical factors in achieving high selectivity and potency in the final drug candidates.

In addition to its role in oncology, (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol has been explored in the context of central nervous system (CNS) disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel GABA_A receptor modulators, which exhibited promising anxiolytic and anticonvulsant activities in preclinical models. The chloro-fluoro substitution pattern on the phenyl ring was found to enhance blood-brain barrier permeability, a key consideration for CNS-targeted therapeutics.

From a synthetic chemistry perspective, advancements in the preparation of (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol have been reported, with a focus on improving yield and enantioselectivity. A 2022 paper in Organic Process Research & Development described an optimized asymmetric reduction protocol using biocatalysts, achieving >99% enantiomeric excess (ee) and scalability to multi-gram quantities. This methodological improvement addresses previous challenges in large-scale production and underscores the growing industrial relevance of this compound.

Looking ahead, the versatility of (3R)-3-amino-3-(3-chloro-5-fluorophenyl)propan-1-ol positions it as a valuable scaffold for future drug discovery efforts. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for structural diversification. As the demand for chiral building blocks with defined stereochemistry increases in pharmaceutical development, this compound is likely to remain a focus of both academic and industrial research in the coming years.